N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H23N3OS2/c1-19-5-7-20(8-6-19)16(14-4-10-22-13-14)12-18-17(21)11-15-3-2-9-23-15/h2-4,9-10,13,16H,5-8,11-12H2,1H3,(H,18,21)
• InChI Key: ZQPCAGUTCHSJLK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)CC2=CC=CS2)C3=CSC=C3
• Molecular Formula: C17H23N3OS2
• Molecular Weight: 349.5 g/mol

Description

N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-2-(thiophen-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-2-(thiophen-2-yl)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation, cancer cell growth, and viral replication.
Biochemical and Physiological Effects:
In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. It has also been shown to inhibit the replication of certain viruses. However, more studies are needed to determine its efficacy in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-2-(thiophen-2-yl)acetamide in lab experiments is its potential therapeutic properties. However, its limitations include its low solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-2-(thiophen-2-yl)acetamide. These include:
1. Further studies on its mechanism of action and efficacy in vivo.
2. Development of more efficient synthesis methods to improve yield and purity.
3. Modification of the compound to improve solubility and reduce toxicity.
4. Exploration of its potential use in combination therapy with other drugs.
5. Investigation of its potential use in treating other diseases, such as autoimmune disorders and neurological disorders.
In conclusion, this compound has shown potential as a therapeutic compound in scientific research studies. Further research is needed to fully understand its mechanism of action and efficacy in vivo, as well as to explore its potential use in treating other diseases.

Synthesis Methods

The synthesis of N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-2-(thiophen-2-yl)acetamide involves a series of chemical reactions. The starting materials include 2-bromoethylthiophene, 3-bromoethylthiophene, and 4-methylpiperazine. The reaction proceeds through a nucleophilic substitution reaction, followed by a condensation reaction to form the final product.

Scientific Research Applications

N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-2-(thiophen-2-yl)acetamide has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties.